2-[6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-methylphenyl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[6-[(4-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]acetamide
• InChI: InChI=1S/C19H21Cl2N3O3S/c1-14-3-8-17(11-18(14)21)22-19(25)13-24-10-2-9-23(28(24,26)27)12-15-4-6-16(20)7-5-15/h3-8,11H,2,9-10,12-13H2,1H3,(H,22,25)
• InChI Key: FRVFDJQCNABANN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCCN(S2(=O)=O)CC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C19H21Cl2N3O3S
• Molecular Weight: 442.4 g/mol
• CAS No.: 946294-31-1

Description

2-[6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H21Cl2N3O3S and its molecular weight is 442.36. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism and Herbicide Activity

Herbicide Metabolism and Carcinogenicity : Studies on chloroacetamide herbicides, including acetochlor and metolachlor, have investigated their metabolism and potential carcinogenicity. These compounds undergo complex metabolic pathways leading to DNA-reactive products, suggesting implications for environmental and health safety assessments. The metabolism involves the conversion to specific metabolites, highlighting the importance of understanding these pathways for risk evaluation and the development of safer herbicides (Coleman et al., 2000).

Antimicrobial and Anticancer Activity

Synthesis for Antimicrobial Agents : Research into thiadiazole derivatives, including compounds similar to the one , has shown potential as antimicrobial agents. For instance, the synthesis of formazans from a Mannich base derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole demonstrated moderate antimicrobial activity, suggesting possible applications in developing new antimicrobial compounds (Sah et al., 2014).

Anticancer Drug Synthesis : Another aspect of research involves the synthesis of compounds for anticancer drug development. N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been synthesized and evaluated for its anticancer activity through molecular docking analysis, indicating the potential of such compounds in drug discovery and therapeutic applications (Sharma et al., 2018).

Environmental Impact and Safety

Herbicide Activity and Soil Interaction : The environmental impact and interaction with soil of similar compounds, particularly herbicides like acetochlor, have been studied to understand their reception, degradation, and activity in agricultural settings. This research is crucial for assessing the environmental safety and efficacy of such chemicals in controlling weeds without adverse effects on non-target plants or soil health (Banks & Robinson, 1986).